N-(6-acetyl-1,3-benzodioxol-5-yl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide

• Molecular Formula: C21H21N3O6S
• Molecular Weight: 443.5 g/mol
• IUPAC Name: N-(6-acetyl-1,3-benzodioxol-5-yl)-2-[3-(2-methylpropyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C21H21N3O6S/c1-11(2)8-24-20(27)19-15(4-5-31-19)23(21(24)28)9-18(26)22-14-7-17-16(29-10-30-17)6-13(14)12(3)25/h4-7,11H,8-10H2,1-3H3,(H,22,26)
• InChI Key: YXMIYBKJAPUHCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NC3=CC4=C(C=C3C(=O)C)OCO4

Description

This compound is a structurally complex molecule featuring a thieno[3,2-d]pyrimidine-2,4-dione core fused with a 1,3-benzodioxole moiety via an acetamide linker. The acetyl group at the 6-position of the benzodioxole ring and the 2-methylpropyl substituent on the pyrimidine ring contribute to its unique physicochemical and biological properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally analogous molecules from the provided evidence, focusing on core scaffolds , substituents , synthetic routes , and spectroscopic data .

Core Scaffold Variations

Compound Name	Core Structure	Key Features
Target Compound	Thieno[3,2-d]pyrimidine-2,4-dione	Benzodioxole-acetamide linkage; 2-methylpropyl substituent on pyrimidine
(2Z)-2-(Substitutedbenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-thiazolo[3,2-a]pyrimidine	Thiazolo[3,2-a]pyrimidine	Thiazole-pyrimidine fusion; substituted benzylidene and furan groups
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-benzyl-acetamide	Pyrimidin-2-ylthio-acetamide	Thiopyrimidine core; benzyl substituent via thioether linkage

Key Observations :

• The 1,3-benzodioxole moiety is distinct from the furan or benzyl groups in analogs, which may alter electronic properties and solubility.

Substituent Effects on Physicochemical Properties

Compound	Substituents	Melting Point (°C)	Yield (%)
Target Compound	6-Acetyl-1,3-benzodioxole; 3-(2-methylpropyl)	Not reported	Not reported
(11a) from	2,4,6-Trimethylbenzylidene; 5-methylfuran	243–246	68
(11b) from	4-Cyanobenzylidene; 5-methylfuran	213–215	68
Compound 12 from	5-Methylfuran; anthranilic acid-derived quinazoline	268–269	57
Compound 5.12 from	Benzyl; 4-methylpyrimidinylthio	196–198	66

Key Observations :

• Substituents with electron-withdrawing groups (e.g., cyano in 11b) correlate with lower melting points compared to electron-donating groups (e.g., trimethyl in 11a).
• The anthranilic acid derivative (Compound 12 ) exhibits the highest melting point, likely due to increased hydrogen bonding from the quinazoline NH group.

Key Observations :

• The use of acetic anhydride as a solvent in promotes cyclization and stabilizes reactive intermediates, contrasting with the DMF or ethanol systems used in other analogs.

Spectroscopic Comparisons

Compound	IR (cm⁻¹)	$^1$H NMR (δ, ppm) Highlights
Target Compound	Not reported	Not reported
(11a)	3,436 (NH), 2,219 (CN)	2.24 (CH₃), 7.94 (=CH)
Compound 5.12	2,219 (CN), 1,719 (CO)	12.50 (NH), 4.11 (SCH₂), 2.18 (CH₃)

Key Observations :

• The NH stretching frequencies (~3,400 cm⁻¹) in 11a and 5.12 suggest strong hydrogen bonding, absent in the target compound’s reported data.
• The SCH₂ proton signal at δ 4.11 in 5.12 distinguishes it from the acetamide-linked target compound.

Research Implications and Gaps

• Pharmacological Potential: The thieno-pyrimidine core in the target compound may offer improved kinase inhibition compared to thiazolo-pyrimidine analogs, but in vitro data are needed to confirm.
• Synthetic Optimization : Higher yields (68% in 11a, 11b ) suggest that condensation reactions () are more efficient than the thiouracil-anthranilic acid route (57% yield in Compound 12 ).
• Unanswered Questions : The biological activity, solubility, and metabolic stability of the target compound remain uncharacterized in the provided evidence.